Cas no 1858255-82-9 (Silane, (1-methylethyl)dioctyl-)

• Product Name: Silane, (1-methylethyl)dioctyl-
• CAS No: 1858255-82-9
• MF: C₁₉H₄₂Si
• MW: 298.622287273407
• MDL: MFCD29067108
• CID: 5172441
• Update Time: 2026-03-04

Silane, (1-methylethyl)dioctyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (1-methylethyl)dioctyl-

• MDL： MFCD29067108
• Inchi： 1S/C19H42Si/c1-5-7-9-11-13-15-17-20(19(3)4)18-16-14-12-10-8-6-2/h19-20H,5-18H2,1-4H3
• InChI Key： RFCCXIHLUXFVRG-UHFFFAOYSA-N
• SMILES： [SiH](C(C)C)(CCCCCCCC)CCCCCCCC

Additional information on Silane, (1-methylethyl)dioctyl-

Recent Advances in Chemical-Biomedical Research: Focus on Silane, (1-methylethyl)dioctyl- (CAS: 1858255-82-9)

In the rapidly evolving field of chemical-biomedical research, the compound Silane, (1-methylethyl)dioctyl- (CAS: 1858255-82-9) has garnered significant attention due to its unique properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its role in biomedical and chemical applications. The discussion encompasses recent studies, methodologies, and emerging trends, providing a comprehensive overview for professionals in the field.

Recent studies have explored the chemical stability and biocompatibility of Silane, (1-methylethyl)dioctyl-, particularly in the context of drug delivery systems. A 2023 study published in the Journal of Biomedical Materials Research demonstrated its efficacy as a surface modifier for nanoparticles, enhancing their stability and targeted delivery capabilities. The compound's hydrophobic nature and ability to form stable bonds with various substrates make it a promising candidate for improving the performance of nanocarriers in therapeutic applications.

In addition to its biomedical applications, Silane, (1-methylethyl)dioctyl- has been investigated for its role in material science. A recent report in Advanced Materials highlighted its use in the development of self-healing polymers, where its incorporation significantly improved the mechanical properties and durability of the materials. Researchers attribute this enhancement to the compound's ability to facilitate cross-linking reactions, which are critical for the self-repair mechanisms observed in these polymers.

The synthesis and characterization of Silane, (1-methylethyl)dioctyl- have also been a focal point of recent research. Advanced spectroscopic techniques, including NMR and FTIR, have been employed to elucidate its molecular structure and interactions. These studies have provided valuable insights into the compound's reactivity and potential modifications, paving the way for its tailored use in various industrial and biomedical applications.

Despite these advancements, challenges remain in the large-scale production and application of Silane, (1-methylethyl)dioctyl-. Issues such as cost-effectiveness, scalability, and long-term biocompatibility require further investigation. Ongoing research aims to address these limitations, with preliminary results suggesting that hybrid approaches combining this compound with other silanes may offer viable solutions.

In conclusion, Silane, (1-methylethyl)dioctyl- (CAS: 1858255-82-9) represents a versatile and promising compound in the chemical-biomedical field. Its applications span from drug delivery to advanced materials, driven by its unique chemical properties. Future research should focus on optimizing its synthesis, exploring new applications, and addressing current limitations to fully unlock its potential.